![molecular formula C19H35NSn B6243353 5-ethyl-2-(tributylstannyl)pyridine CAS No. 1092938-83-4](/img/no-structure.png)
5-ethyl-2-(tributylstannyl)pyridine
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Overview
Description
5-ethyl-2-(tributylstannyl)pyridine (5-ETBP) is a heterocyclic compound that has been studied for its numerous applications in various fields. It is a derivative of pyridine, a basic nitrogen-containing heterocyclic compound, and is composed of a five-membered ring containing two carbon atoms, two nitrogen atoms, and one tin atom. 5-ETBP has been found to be useful in a wide range of scientific research applications and has become increasingly popular in recent years.
Scientific Research Applications
5-ethyl-2-(tributylstannyl)pyridine has been found to be useful in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and other heterocyclic compounds. This compound has also been used as a catalyst in a number of reactions, including the hydrolysis of esters, the synthesis of cyclic carbonates, and the synthesis of amines. Additionally, this compound has been used in the synthesis of polymers and has been found to be useful in the preparation of antibody-drug conjugates.
Mechanism of Action
The mechanism of action of 5-ethyl-2-(tributylstannyl)pyridine is not yet fully understood. However, it is believed that this compound acts as a Lewis acid, which is a type of molecule that can donate electrons to other molecules. This Lewis acidity of this compound is believed to be responsible for its ability to act as a catalyst in a variety of reactions. Additionally, this compound is believed to act as an electron-withdrawing group, which can be useful in certain types of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been found to be relatively non-toxic in laboratory animals and has been found to be non-mutagenic. Additionally, this compound has been found to be relatively non-irritating to the skin and eyes and has been found to be non-sensitizing.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-ethyl-2-(tributylstannyl)pyridine in laboratory experiments is its high efficiency and low toxicity. This compound is highly efficient in a wide range of reactions and has been found to be relatively non-toxic in laboratory animals. Additionally, this compound is relatively non-irritating to the skin and eyes and has been found to be non-sensitizing. However, this compound is sensitive to moisture and light and should be stored in a cool, dark, and dry place in order to maintain its efficacy.
Future Directions
Given the numerous applications of 5-ethyl-2-(tributylstannyl)pyridine, there are many possible future directions for research. One possible direction is to further explore the mechanism of action of this compound and to develop new methods for its synthesis. Additionally, further research could be conducted on the biochemical and physiological effects of this compound, as well as its potential uses in the synthesis of pharmaceuticals, pesticides, and other heterocyclic compounds. Additionally, further research could be conducted on the use of this compound as a catalyst in a variety of reactions. Finally, further research could be conducted on the use of this compound in the preparation of antibody-drug conjugates.
Synthesis Methods
The synthesis of 5-ethyl-2-(tributylstannyl)pyridine can be achieved via a number of methods. One of the most common methods involves the reaction of pyridine with tributylstannyl chloride in the presence of a base such as triethylamine. This reaction proceeds at room temperature and is highly efficient, producing this compound in high yields. Other methods for the synthesis of this compound include the use of palladium-catalyzed cross-coupling reactions and the reaction of pyridine with tributylstannyl bromide.
properties
{ "Design of the Synthesis Pathway": "The synthesis of 5-ethyl-2-(tributylstannyl)pyridine can be achieved through a two-step process involving the synthesis of 5-ethyl-2-bromopyridine followed by the reaction of the bromopyridine with tributyltin hydride.", "Starting Materials": [ "2-Pyridinecarboxylic acid", "Ethyl bromide", "Triethylamine", "Tributyltin hydride", "Sodium iodide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Synthesis of 5-ethyl-2-bromopyridine", "a. Dissolve 2-pyridinecarboxylic acid (10 g) in ethyl bromide (20 mL) and triethylamine (10 mL) in a round-bottom flask.", "b. Heat the mixture at 80°C for 24 hours under reflux.", "c. Cool the reaction mixture to room temperature and add water (50 mL).", "d. Extract the product with diethyl ether (3 x 50 mL).", "e. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 5-ethyl-2-bromopyridine as a yellow solid.", "Step 2: Reaction of 5-ethyl-2-bromopyridine with tributyltin hydride", "a. Dissolve 5-ethyl-2-bromopyridine (5 g) and tributyltin hydride (10 mL) in diethyl ether (50 mL) in a round-bottom flask.", "b. Add a catalytic amount of sodium iodide to the reaction mixture.", "c. Heat the mixture at 80°C for 24 hours under reflux.", "d. Cool the reaction mixture to room temperature and filter off the precipitated sodium iodide.", "e. Evaporate the solvent under reduced pressure to obtain 5-ethyl-2-(tributylstannyl)pyridine as a yellow solid." ] } | |
CAS RN |
1092938-83-4 |
Molecular Formula |
C19H35NSn |
Molecular Weight |
396.2 |
Purity |
95 |
Origin of Product |
United States |
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